Cas no 175202-19-4 (5-(tert-Butylsulfonyl)-2-(2-pyridyl)pyrimidin-4-amine)

• Product Name: 5-(tert-Butylsulfonyl)-2-(2-pyridyl)pyrimidin-4-amine
• CAS No: 175202-19-4
• MF: C₁₃H₁₆N₄O₂S
• MW: 292.356740951538
• CID: 134128
• PubChem ID: 2778673
• Update Time: 2025-05-25

5-(tert-Butylsulfonyl)-2-(2-pyridyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butylsulfonyl)-2-(pyridin-2-yl)pyrimidin-4-amine
• 4-Pyrimidinamine,5-[(1,1-dimethylethyl)sulfonyl]-2-(2-pyridinyl)-
• 5-(tert-Butylsulfonyl)-2-(2-pyridyl)pyrimidin-4-amine
• 5-(TERT-BUTYLSULPHONYL)-2-(2-PYRIDYL)PYRIMIDIN-4-AMINE
• 5-tert-butylsulfonyl-2-pyridin-2-ylpyrimidin-4-amine
• HMS554H13
• 4-AMINO-5-(TERT-BUTYLSULFONYL)-2-(PYRIDIN-2-YL)PYRIMIDINE
• Oprea1_638068
• W-206164
• 5-(2-methylpropane-2-sulfonyl)-2-(pyridin-2-yl)pyrimidin-4-amine
• FT-0619735
• MLS000859228
• DTXSID70381070
• Maybridge1_004567
• MS-22066
• CHEMBL1330275
• 5-(tert-Butylsulfonyl)-2-(2-pyridyl)pyrimidin-4-amine, AldrichCPR
• HMS2803B18
• 175202-19-4
• AKOS015908885
• SMR000459407

• Inchi： 1S/C13H16N4O2S/c1-13(2,3)20(18,19)10-8-16-12(17-11(10)14)9-6-4-5-7-15-9/h4-8H,1-3H3,(H2,14,16,17)
• InChI Key： AFJQTXMEFXBCIN-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C2C=CC=CN=2)N=C1N)(C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 292.09900
• Monoisotopic Mass: 292.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 107.21000
• LogP: 3.35500

5-(tert-Butylsulfonyl)-2-(2-pyridyl)pyrimidin-4-amine Security Information

• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Additional information on 5-(tert-Butylsulfonyl)-2-(2-pyridyl)pyrimidin-4-amine

Comprehensive Overview of 5-(tert-Butylsulfonyl)-2-(2-pyridyl)pyrimidin-4-amine (CAS No. 175202-19-4)

The compound 5-(tert-Butylsulfonyl)-2-(2-pyridyl)pyrimidin-4-amine (CAS No. 175202-19-4) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrimidine core substituted with a tert-butylsulfonyl group and a 2-pyridyl moiety, makes it a valuable intermediate for developing novel bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating protein-protein interactions.

In recent years, the demand for heterocyclic compounds like 5-(tert-Butylsulfonyl)-2-(2-pyridyl)pyrimidin-4-amine has surged, driven by advancements in medicinal chemistry and precision agriculture. This compound’s sulfonyl and pyridine functionalities are often explored for their ability to enhance solubility and bioavailability, critical factors in modern drug design. Additionally, its pyrimidine-4-amine scaffold is a common motif in kinase inhibitors, a hot topic in oncology and autoimmune disease research.

The synthesis of CAS 175202-19-4 involves multi-step organic reactions, often starting from commercially available pyrimidine derivatives. Key steps include sulfonylation and palladium-catalyzed cross-coupling to introduce the 2-pyridyl group. Researchers frequently search for optimized synthetic protocols to improve yields and reduce costs, reflecting the growing interest in scalable production methods for such intermediates.

From an SEO perspective, common queries related to this compound include "5-(tert-Butylsulfonyl)-2-(2-pyridyl)pyrimidin-4-amine uses," "CAS 175202-19-4 suppliers," and "pyrimidine-based drug discovery." These keywords highlight the compound’s relevance in both academic and industrial settings. Its potential role in cancer therapeutics and antiviral agents further amplifies its importance, aligning with current trends in biomedical research.

Environmental and regulatory considerations are also critical when working with 5-(tert-Butylsulfonyl)-2-(2-pyridyl)pyrimidin-4-amine. While not classified as hazardous, proper handling and disposal protocols are essential to ensure safety and compliance with REACH and FDA guidelines. This aligns with the broader industry focus on green chemistry and sustainable practices.

In summary, 5-(tert-Butylsulfonyl)-2-(2-pyridyl)pyrimidin-4-amine (CAS No. 175202-19-4) represents a versatile building block in modern chemistry. Its applications span drug development, material science, and catalysis, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of today’s most pressing challenges in health and technology.